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Compound of Interest

Compound Name: 1,2-Dibromo-1,1,2-trifluoroethane

Cat. No.: B1585085 Get Quote

This guide provides essential information for the safe storage, handling, and disposal of 1,2-
Dibromo-1,1,2-trifluoroethane (CAS No. 354-04-1) to support researchers, scientists, and

drug development professionals in their laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for 1,2-Dibromo-1,1,2-trifluoroethane?

A1: Store the compound in a cool, dry, and well-ventilated area.[1][2] Keep it in its original,

tightly sealed container to prevent leakage.[2] The storage area should be protected from light,

as the substance is light-sensitive.[1] It is also crucial to protect containers against physical

damage and check them regularly for leaks.[2]

Q2: What materials are incompatible with 1,2-Dibromo-1,1,2-trifluoroethane?

A2: You should avoid storing this chemical with strong oxidizing agents.[3] Always store it away

from incompatible materials and foodstuff containers.[2]

Q3: What personal protective equipment (PPE) is required when handling this substance?

A3: When handling 1,2-Dibromo-1,1,2-trifluoroethane, the following PPE is mandatory:

Hand Protection: Protective gloves.[1]
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Eye and Face Protection: Chemical goggles or safety glasses and a face shield are required.

[1]

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat and long-

sleeved clothing.[1][4]

Respiratory Protection: Use only in a well-ventilated area.[1][2] If ventilation is inadequate,

respiratory protection is necessary.[1]

Q4: I have detected a spill. What is the correct procedure for cleanup?

A4: First, ensure the area is well-ventilated and evacuate unnecessary personnel.[1] For small

spills, absorb the chemical with a dry, inert material such as sand, earth, or a chemical

absorbent.[1][5] For larger spills, prevent further leakage if it is safe to do so and dike the area

to contain the spill.[1][6] Use explosion-proof equipment for cleanup.[1] Sweep or shovel the

absorbed material into a suitable, labeled container for disposal.[1]

Q5: How should I dispose of waste 1,2-Dibromo-1,1,2-trifluoroethane and its container?

A5: This chemical is considered hazardous waste and must be disposed of in accordance with

all applicable local, regional, and national regulations.[4][6] Do not let the product enter drains

or waterways.[5][7] The preferred disposal method for similar organic compounds is

incineration at a licensed facility.[8] Contaminated containers should not be reused and must be

disposed of as hazardous waste through a designated collection point.[4][6]

Q6: What are the primary hazards associated with this chemical?

A6: 1,2-Dibromo-1,1,2-trifluoroethane is hazardous. It is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][4] It is also classified as a

substance that harms public health and the environment by destroying ozone in the upper

atmosphere.[1]

Q7: What should I do in case of accidental exposure?

A7: Follow these first-aid measures immediately:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://www.fishersci.nl/store/msds?partNumber=15463197&countryCode=NL&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://store.apolloscientific.co.uk/storage/msds/PC3783_msds.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://www.agilent.com/cs/library/msds/HC-350-1_NAEnglish.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://datasheets.scbt.com/sds/eghs/en/sc-251705.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://www.benchchem.com/product/b1585085?utm_src=pdf-body
https://www.fishersci.nl/store/msds?partNumber=15463197&countryCode=NL&language=en
https://datasheets.scbt.com/sds/eghs/en/sc-251705.pdf
https://www.agilent.com/cs/library/msds/HC-350-1_NAEnglish.pdf
https://www.chemicalbook.com/msds/1-2-dibromo-1-2-diphenylethane.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp37-c5.pdf
https://www.fishersci.nl/store/msds?partNumber=15463197&countryCode=NL&language=en
https://datasheets.scbt.com/sds/eghs/en/sc-251705.pdf
https://www.benchchem.com/product/b1585085?utm_src=pdf-body
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://www.fishersci.nl/store/msds?partNumber=15463197&countryCode=NL&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-06.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes and seek medical attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]

Remove all contaminated clothing and wash it before reuse.[2] If skin irritation occurs, get

medical advice.[2][4]

Inhalation: Move the person to fresh air.[4] If breathing is difficult or symptoms persist, call a

physician.[4]

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[4] Do not induce

vomiting.[3]

Data Presentation
Property Value

CAS Number 354-04-1[9]

Molecular Formula C₂HBr₂F₃[9]

Molecular Weight 241.83 g/mol [9]

Primary Hazards
Skin Irritant, Eye Irritant, Respiratory Irritant,

Ozone Depleting[1]

Experimental Protocols
Protocol for Safe Handling

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[1]

Ventilation: Always work in a well-ventilated area, such as a chemical fume hood.[1]

Don PPE: Put on all required personal protective equipment, including gloves, safety

goggles, a face shield, and a lab coat.[1]

Handling: Avoid all personal contact, including inhalation of vapors or mists.[2] Do not eat,

drink, or smoke in the handling area.[1]
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Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1] Securely

seal the container before returning it to storage.[2]

Protocol for Spill Cleanup
Evacuate & Ventilate: Immediately alert others, evacuate non-essential personnel, and

ensure the area is well-ventilated.[1]

Assess & Equip: Don appropriate PPE, including respiratory protection if ventilation is poor.

[1]

Containment: For small liquid spills, cover with a dry chemical absorbent.[1] For larger spills,

use non-combustible absorbent material like sand or earth to dike the spill and prevent it

from spreading or entering drains.[5][6]

Collection: Carefully sweep or shovel the absorbed material into a clearly labeled, sealable

container designated for hazardous waste.[1] Use non-sparking tools if the substance is

flammable.

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the container with the absorbed spill material as hazardous waste

according to institutional and local regulations.[5]

Protocol for Waste Disposal
Classification: All waste containing 1,2-Dibromo-1,1,2-trifluoroethane, including

contaminated absorbents and empty containers, must be treated as hazardous waste.[4]

Segregation: Keep this waste stream separate from other chemical waste unless instructed

otherwise by your institution's environmental health and safety (EHS) office.

Containerization: Collect waste in a compatible, properly sealed, and clearly labeled

hazardous waste container.

Disposal Request: Contact your institution's EHS department to arrange for pickup and

disposal by a licensed hazardous waste contractor. Disposal should be in accordance with

all applicable regional, national, and local laws.[6]
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Mandatory Visualizationdot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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